Cas no 1207022-95-4 (1-{(4-fluorophenyl)carbamoylmethyl}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide)
1-{(4-fluorophenyl)carbamoylmethyl}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1-{(4-fluorophenyl)carbamoylmethyl}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide
- 1-{[(4-fluorophenyl)carbamoyl]methyl}-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
- 1-[2-(4-fluoroanilino)-2-oxoethyl]-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
- 1207022-95-4
- AKOS024643061
- F2356-1560
- 1-(2-((4-fluorophenyl)amino)-2-oxoethyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide
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- Inchi: 1S/C18H22FN5O3/c1-12-21-17(27-23-12)10-20-18(26)13-6-8-24(9-7-13)11-16(25)22-15-4-2-14(19)3-5-15/h2-5,13H,6-11H2,1H3,(H,20,26)(H,22,25)
- InChI Key: DOGAXGRUIHSWFX-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)NC(CN1CCC(C(NCC2=NC(C)=NO2)=O)CC1)=O
Computed Properties
- Exact Mass: 375.17066774g/mol
- Monoisotopic Mass: 375.17066774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 100Ų
1-{(4-fluorophenyl)carbamoylmethyl}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2356-1560-2μmol |
1-{[(4-fluorophenyl)carbamoyl]methyl}-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide |
1207022-95-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2356-1560-5μmol |
1-{[(4-fluorophenyl)carbamoyl]methyl}-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide |
1207022-95-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2356-1560-10μmol |
1-{[(4-fluorophenyl)carbamoyl]methyl}-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide |
1207022-95-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2356-1560-20μmol |
1-{[(4-fluorophenyl)carbamoyl]methyl}-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide |
1207022-95-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2356-1560-1mg |
1-{[(4-fluorophenyl)carbamoyl]methyl}-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide |
1207022-95-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2356-1560-2mg |
1-{[(4-fluorophenyl)carbamoyl]methyl}-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide |
1207022-95-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2356-1560-3mg |
1-{[(4-fluorophenyl)carbamoyl]methyl}-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide |
1207022-95-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2356-1560-4mg |
1-{[(4-fluorophenyl)carbamoyl]methyl}-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide |
1207022-95-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2356-1560-5mg |
1-{[(4-fluorophenyl)carbamoyl]methyl}-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide |
1207022-95-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2356-1560-10mg |
1-{[(4-fluorophenyl)carbamoyl]methyl}-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide |
1207022-95-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-{(4-fluorophenyl)carbamoylmethyl}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1-{(4-fluorophenyl)carbamoylmethyl}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide
Recent Advances in the Study of 1-{(4-fluorophenyl)carbamoylmethyl}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide (CAS: 1207022-95-4)
The compound 1-{(4-fluorophenyl)carbamoylmethyl}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide (CAS: 1207022-95-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a fluorophenyl carbamoylmethyl group and a 3-methyl-1,2,4-oxadiazol-5-yl moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.
Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the piperidine-4-carboxamide core can significantly enhance the compound's binding affinity to specific protein targets, such as G-protein-coupled receptors (GPCRs) and kinases. These findings suggest that 1207022-95-4 could serve as a promising scaffold for the development of novel therapeutics for conditions such as cancer and inflammatory diseases.
In addition to its synthetic optimization, the compound's biological activity has been extensively investigated. Preclinical studies have revealed that 1207022-95-4 exhibits potent inhibitory effects on key signaling pathways involved in cell proliferation and inflammation. For instance, in vitro assays using human cancer cell lines showed that the compound effectively suppresses the activity of the PI3K/AKT/mTOR pathway, a critical regulator of cell growth and survival. These results were further corroborated by in vivo experiments in murine models, where the compound demonstrated significant tumor growth inhibition with minimal toxicity.
Another area of interest is the compound's potential application in neurological disorders. A recent study highlighted its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This dual activity positions 1207022-95-4 as a candidate for treating psychiatric conditions such as depression and schizophrenia. However, further research is needed to fully understand its pharmacokinetic and pharmacodynamic profiles in the central nervous system.
Despite these promising findings, challenges remain in the clinical translation of 1207022-95-4. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed to ensure its viability as a therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.
In conclusion, 1-{(4-fluorophenyl)carbamoylmethyl}-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylpiperidine-4-carboxamide (CAS: 1207022-95-4) represents a promising candidate for drug development, with demonstrated efficacy in preclinical models of cancer and neurological disorders. Continued research and optimization efforts are essential to unlock its full therapeutic potential and bring it closer to clinical application.
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